molecular formula C9H11ClO2 B8773641 1-(Chloromethyl)-2-(methoxymethoxy)benzene

1-(Chloromethyl)-2-(methoxymethoxy)benzene

Cat. No.: B8773641
M. Wt: 186.63 g/mol
InChI Key: LIGGHMKIJGFXSG-UHFFFAOYSA-N
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Description

1-(Chloromethyl)-2-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C9H11ClO2 and its molecular weight is 186.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11ClO2

Molecular Weight

186.63 g/mol

IUPAC Name

1-(chloromethyl)-2-(methoxymethoxy)benzene

InChI

InChI=1S/C9H11ClO2/c1-11-7-12-9-5-3-2-4-8(9)6-10/h2-5H,6-7H2,1H3

InChI Key

LIGGHMKIJGFXSG-UHFFFAOYSA-N

Canonical SMILES

COCOC1=CC=CC=C1CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

16.4 ml of carbon tetrachloride, followed by 44.5 g of triphenylphosphine were added, whilst ice-cooling, to a solution of 23.8 g of 2-methoxymethoxybenzyl alcohol in 240 ml of tetrahydrofuran, and the resulting mixture was heated under reflux for 5 hours. At the end of this time, the mixture was cooled, insoluble materials were filtered off and the filtrate was concentrated by evaporation under reduced pressure. The resulting residue was purified by column chromatography through silica gel, using a 9:1 by volume mixture of hexane and ethyl acetate as the eluent, to give 15.5 g (yield 57%) of the title compound as a colorless liquid.
Quantity
16.4 mL
Type
reactant
Reaction Step One
Quantity
44.5 g
Type
reactant
Reaction Step Two
Quantity
23.8 g
Type
reactant
Reaction Step Three
Quantity
240 mL
Type
solvent
Reaction Step Three
Yield
57%

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